Cas no 1706017-10-8 (2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one)

• Product Name: 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one
• CAS No: 1706017-10-8
• MF: C₂₂H₁₉N₃O₄S
• MW: 421.468963861465
• CID: 5366032
• Update Time: 2025-06-13

2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-[[3-(3-Thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]carbonyl]-4H-1-benzopyran-4-one
• 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one

• Inchi： 1S/C22H19N3O4S/c26-17-11-19(28-18-6-2-1-5-16(17)18)22(27)25-8-3-4-14(12-25)10-20-23-21(24-29-20)15-7-9-30-13-15/h1-2,5-7,9,11,13-14H,3-4,8,10,12H2
• InChI Key： FTIHBYZEMOJEPL-UHFFFAOYSA-N
• SMILES： C1(C(N2CCCC(CC3ON=C(C4C=CSC=4)N=3)C2)=O)OC2=CC=CC=C2C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one

Recent Advances in the Study of 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one (CAS: 1706017-10-8)

The compound 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one (CAS: 1706017-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a chromen-4-one core linked to a piperidine moiety via an oxadiazole-thiophene scaffold, exhibits promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammation and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's activity. In vitro assays have demonstrated its potent inhibitory effects on specific kinases, such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. The compound's unique structural features, including the oxadiazole and thiophene rings, contribute to its high binding affinity and selectivity for these targets. Molecular docking simulations further support these findings, revealing favorable interactions with the ATP-binding sites of the target kinases.

In addition to its kinase inhibitory properties, 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one has shown efficacy in preclinical models of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine production in macrophages, suggesting its potential as an anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further investigations into the compound's anticancer potential have yielded encouraging results. In a series of cell-based assays, the compound exhibited selective cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicated that the compound induces apoptosis via the intrinsic mitochondrial pathway, accompanied by the downregulation of anti-apoptotic proteins such as Bcl-2. These findings position the compound as a promising candidate for further development in oncology.

Despite these advances, challenges remain in the optimization of 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one for clinical use. Current research efforts are directed toward improving its solubility and reducing potential off-target effects. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-4H-chromen-4-one represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent diseases. Its dual activity against inflammatory and oncogenic pathways underscores its potential as a multifunctional agent. Future research will likely focus on advancing this compound through preclinical development and exploring its utility in combination therapies.